1-ethyl-3-((2-methyl-1H-indol-5-yl)methyl)thiourea
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Overview
Description
Indole derivatives are essential entities found in many natural products like indole alkaloids, fungi, and marine organisms . They are important types of molecules and natural products and play a main role in cell biology .
Synthesis Analysis
Indoles are a significant type of heterocycle as they are found in proteins in the form of amino acids, such as tryptophan . They are ideal precursors for the synthesis of active molecules . For example, a series of N-((1-methyl-1H-indol-3-yl)methyl)-N-(3,4,5-trimethoxyphenyl)acetamides were designed and synthesized based on the inhibitory effect of CA-4 analogues and indoles on tubulin polymerization .Scientific Research Applications
Antiviral Applications
Indole derivatives, such as the compound , have been reported to possess antiviral properties . For instance, certain indole derivatives have shown inhibitory activity against influenza A and Coxsackie B4 virus .
Anti-inflammatory Applications
Indole derivatives are also known for their anti-inflammatory properties . They can be used in the treatment of various inflammatory disorders.
Anticancer Applications
The application of indole derivatives for the treatment of cancer cells has attracted increasing attention in recent years . They have been found to exhibit cytotoxic effects on cancer cells.
Anti-HIV Applications
Certain indole derivatives have been reported to have anti-HIV properties . They can inhibit the replication of the HIV virus, making them potential candidates for HIV treatment.
Antioxidant Applications
Indole derivatives are known to possess antioxidant properties . They can neutralize harmful free radicals in the body, thereby preventing oxidative stress and related diseases.
Antimicrobial Applications
Indole derivatives have been found to exhibit antimicrobial properties . They can inhibit the growth of various types of microbes, making them useful in the treatment of various infectious diseases.
Antidiabetic Applications
Indole derivatives have also been reported to have antidiabetic properties . They can help regulate blood sugar levels, making them potential candidates for the treatment of diabetes.
Antimalarial Applications
Indole derivatives have shown potential in the treatment of malaria . They can inhibit the growth of the malaria parasite, making them potential candidates for antimalarial drugs.
Mechanism of Action
Target of Action
Indole derivatives, which this compound is a part of, are known to bind with high affinity to multiple receptors . These receptors play a crucial role in various biological processes, including cell biology .
Mode of Action
Indole derivatives are known to interact with their targets, leading to a variety of changes in cellular processes . For instance, some indole derivatives have been found to inhibit polymerization of tubulin, leading to cell apoptosis and cell cycle arrest .
Biochemical Pathways
For example, some indole derivatives have been reported to have antiviral activity, affecting the life cycle of viruses .
Result of Action
Some indole derivatives have been found to induce cell apoptosis and arrest the cell cycle in the g2/m phase .
Future Directions
Indole derivatives have diverse biological activities and also have an immeasurable potential to be explored for newer therapeutic possibilities . Therefore, the future research directions could involve further exploration of the biological activities of “1-ethyl-3-((2-methyl-1H-indol-5-yl)methyl)thiourea” and its potential applications.
properties
IUPAC Name |
1-ethyl-3-[(2-methyl-1H-indol-5-yl)methyl]thiourea |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H17N3S/c1-3-14-13(17)15-8-10-4-5-12-11(7-10)6-9(2)16-12/h4-7,16H,3,8H2,1-2H3,(H2,14,15,17) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZLNIFKORFYWPF-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=S)NCC1=CC2=C(C=C1)NC(=C2)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H17N3S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.36 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-ethyl-3-((2-methyl-1H-indol-5-yl)methyl)thiourea |
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